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Introduction: The Critical Role of the Tubulin-GTP
Interaction
Microtubules are highly dynamic cytoskeletal polymers essential for a multitude of cellular

processes, including cell division, intracellular transport, and the maintenance of cell shape.[1]

[2] The fundamental building block of microtubules is the αβ-tubulin heterodimer. Each tubulin

monomer binds a molecule of guanosine triphosphate (GTP).[2] The GTP bound to the α-

tubulin subunit is non-exchangeable and not hydrolyzed, residing at the N-site. In contrast, the

GTP at the E-site on the β-tubulin subunit is exchangeable and can be hydrolyzed to

guanosine diphosphate (GDP) upon incorporation into the microtubule lattice.[2][3] This GTP

hydrolysis cycle is a key regulator of microtubule dynamics, influencing the transition between

phases of polymerization and depolymerization.[2][4][5]
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The tubulin-GTP interaction is a critical target for the development of anticancer drugs. Many

microtubule-targeting agents exert their effects by interfering with tubulin polymerization

dynamics.[6] Therefore, robust and accurate methods for monitoring GTP binding to tubulin are

indispensable for both fundamental research into microtubule function and the discovery and

development of novel therapeutics.

This comprehensive guide provides detailed application notes and protocols for several

established techniques to monitor GTP binding to tubulin. The causality behind experimental

choices is explained to empower researchers to adapt and troubleshoot these methods

effectively.

Diagram: The Tubulin GTPase Cycle
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Figure 1. The Tubulin GTPase Cycle.
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Caption: Figure 1. A schematic representation of the key steps in the tubulin GTPase cycle,

highlighting the transition between GTP- and GDP-bound states and their relation to

microtubule polymerization and depolymerization.

Section 1: Prerequisite - High-Purity, Assembly-
Competent Tubulin
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The quality of the purified tubulin is paramount for the success of any GTP binding assay. It is

crucial to use tubulin that is assembly-competent and free of contaminating nucleotides and

microtubule-associated proteins (MAPs) that could interfere with the assay.

Protocol: Tubulin Purification by Polymerization-
Depolymerization Cycles
This protocol is a widely used method for obtaining highly purified and active tubulin from brain

tissue.[7][8][9]

Principle: This method leverages the temperature-dependent polymerization of tubulin. At 37°C

in the presence of GTP, tubulin polymerizes into microtubules, which can be pelleted by

ultracentrifugation. Subsequent incubation at 4°C causes depolymerization back into soluble

αβ-tubulin dimers.[7] Repeated cycles of polymerization and depolymerization enrich for

assembly-competent tubulin while removing MAPs and other contaminants.[7][10]

Materials:

Porcine or bovine brains[9]

Lysis Buffer (BRB80: 80 mM PIPES pH 6.9, 1 mM MgCl₂, 1 mM EGTA, supplemented with

protease inhibitors and 1 mM DTT)[7]

GTP stock solution (100 mM)

Glycerol

Ultracentrifuge and rotors

Procedure:

Homogenization: Homogenize fresh or frozen brain tissue in ice-cold Lysis Buffer.

Clarification: Centrifuge the homogenate at high speed to pellet cellular debris.

First Polymerization: Add GTP to the supernatant to a final concentration of 1 mM and

incubate at 37°C for 30-60 minutes to induce microtubule polymerization.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 20 Tech Support

https://www.jove.com/t/61826/purification-tubulin-with-controlled-posttranslational-modifications
https://pmc.ncbi.nlm.nih.gov/articles/PMC3496613/
https://bsw3.naist.jp/plantcellwall/protocol/pdf/protocol_15.pdf
https://www.jove.com/t/61826/purification-tubulin-with-controlled-posttranslational-modifications
https://www.jove.com/t/61826/purification-tubulin-with-controlled-posttranslational-modifications
https://experiments.springernature.com/articles/10.1038/s41596-019-0153-7
https://bsw3.naist.jp/plantcellwall/protocol/pdf/protocol_15.pdf
https://www.jove.com/t/61826/purification-tubulin-with-controlled-posttranslational-modifications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11829275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pelleting Microtubules: Pellet the microtubules by ultracentrifugation at 37°C.

First Depolymerization: Resuspend the microtubule pellet in ice-cold Lysis Buffer and

incubate on ice for 30-60 minutes to depolymerize the microtubules.

Clarification of Depolymerized Tubulin: Centrifuge at 4°C to pellet any remaining aggregates.

The supernatant contains the purified tubulin.

Subsequent Cycles: Repeat the polymerization and depolymerization steps (steps 3-6) for at

least one more cycle to further increase purity.

Final Product: After the final cold spin, the supernatant contains highly purified, assembly-

competent tubulin. Aliquot, snap-freeze in liquid nitrogen, and store at -80°C.

Self-Validation: The purity of the tubulin should be assessed by SDS-PAGE, and its activity

confirmed by a polymerization assay (see Section 3).

Section 2: Direct Measurement of GTP Binding - The
Nitrocellulose Filter Binding Assay
This is a classic and straightforward method for directly quantifying the binding of a

radiolabeled ligand to a protein.[11][12]

Principle: Nitrocellulose membranes are negatively charged and readily bind proteins.[11][13]

Radiolabeled GTP ([³H]-GTP or [α-³²P]-GTP) is incubated with tubulin. The mixture is then

passed through a nitrocellulose filter. The tubulin and any bound radiolabeled GTP are retained

on the filter, while unbound GTP passes through.[11][12] The amount of radioactivity on the

filter is then quantified to determine the amount of bound GTP.

Diagram: Nitrocellulose Filter Binding Assay Workflow
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Figure 2. Workflow of the Nitrocellulose Filter Binding Assay.
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Caption: Figure 2. A step-by-step workflow of the nitrocellulose filter binding assay for

measuring GTP binding to tubulin.

Protocol: Nitrocellulose Filter Binding Assay
Materials:

Purified tubulin

Radiolabeled GTP (e.g., [³H]-GTP)
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Binding Buffer (e.g., BRB80)

Nitrocellulose filters (0.45 µm pore size)

Vacuum filtration apparatus[14]

Scintillation counter and scintillation fluid

Procedure:

Reaction Setup: In a series of tubes, set up binding reactions containing a fixed

concentration of tubulin and varying concentrations of radiolabeled GTP in Binding Buffer.

Include a control with no tubulin to measure non-specific binding to the filter.

Incubation: Incubate the reactions on ice for a sufficient time to reach binding equilibrium

(typically 15-30 minutes).

Filtration: Quickly filter each reaction mixture through a pre-wetted nitrocellulose filter under

vacuum.

Washing: Immediately wash the filter with a small volume of ice-cold Binding Buffer to

remove unbound radiolabeled GTP.

Quantification: Place the filter in a scintillation vial, add scintillation fluid, and measure the

radioactivity using a scintillation counter.

Data Analysis: Subtract the non-specific binding from the total binding to get specific binding.

Plot specific binding versus the concentration of free GTP and fit the data to a binding

isotherm to determine the dissociation constant (Kd) and the number of binding sites (Bmax).

Expert Insights:

Causality: The rapid filtration and washing steps are critical to minimize the dissociation of

the tubulin-GTP complex during the assay.

Trustworthiness: Including controls for non-specific binding to the filter is essential for

accurate quantification. A double-filter method, with a DEAE membrane below the

nitrocellulose filter, can improve precision by capturing all unbound nucleotide.[15]
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Section 3: Indirect Measurement - Tubulin
Polymerization Assays
The ability of tubulin to polymerize into microtubules is dependent on the binding of GTP to the

E-site of β-tubulin.[6][16] Therefore, monitoring tubulin polymerization can be used as an

indirect measure of GTP binding and hydrolysis.

Principle: Tubulin polymerization can be monitored by measuring the increase in light scattering

(turbidity) at 340 nm as microtubules form.[6] Alternatively, fluorescent reporters that

preferentially bind to polymerized tubulin, such as DAPI, can be used.[6][17]

Protocol: Turbidity-Based Tubulin Polymerization Assay
Materials:

Purified tubulin

Polymerization Buffer (BRB80 with 10% glycerol)

GTP solution

Temperature-controlled spectrophotometer with a 340 nm light source

Procedure:

Reaction Setup: In a cuvette, add purified tubulin to the Polymerization Buffer.

Baseline Reading: Place the cuvette in the spectrophotometer pre-warmed to 37°C and

record the baseline absorbance at 340 nm.

Initiate Polymerization: Add GTP to the cuvette to a final concentration of 1 mM and mix

quickly.

Monitor Polymerization: Record the absorbance at 340 nm over time. An increase in

absorbance indicates microtubule polymerization.

Data Analysis: The rate of polymerization can be determined from the initial slope of the

absorbance curve. The extent of polymerization is indicated by the plateau of the curve.
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Self-Validation: The polymerization should be GTP-dependent. A control reaction without GTP

should show no significant increase in absorbance. The addition of a microtubule-

depolymerizing agent, such as nocodazole, should lead to a decrease in absorbance.

Section 4: Utilizing Fluorescent Analogs for Real-
Time Monitoring
Fluorescently labeled GTP analogs allow for the direct and continuous monitoring of GTP

binding to tubulin.[18][19]

Principle: Fluorescent GTP analogs, such as mant-GTP (2'-(or-3')-O-(N-

Methylanthraniloyl)guanosine 5'-triphosphate), exhibit a change in their fluorescent

properties upon binding to tubulin.[19] This change, typically an increase in fluorescence

intensity and a blue shift in the emission maximum, can be monitored in real-time.

Protocol: Fluorescence-Based GTP Binding Assay
Materials:

Purified tubulin

Fluorescent GTP analog (e.g., mant-GTP)

Binding Buffer

Fluorometer

Procedure:

Instrument Setup: Set the fluorometer to the appropriate excitation and emission

wavelengths for the chosen fluorescent analog.

Reaction Setup: In a fluorometer cuvette, add the fluorescent GTP analog to the Binding

Buffer.

Baseline Reading: Record the baseline fluorescence.

Initiate Binding: Add purified tubulin to the cuvette and mix.
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Monitor Binding: Record the change in fluorescence intensity over time until a stable signal is

reached, indicating binding equilibrium.

Competition Assay: To determine the binding affinity of unlabeled GTP, perform a competition

experiment by titrating unlabeled GTP into a pre-formed complex of tubulin and the

fluorescent GTP analog. The decrease in fluorescence corresponds to the displacement of

the fluorescent analog.[20]

Expert Insights:

Causality: It is crucial to ensure that the fluorescent modification on the GTP analog does not

significantly alter its binding affinity for tubulin compared to native GTP. This can be validated

by comparing its ability to support tubulin polymerization with that of unlabeled GTP.

Trustworthiness: Control experiments without tubulin are necessary to account for any

background fluorescence changes.

Section 5: Thermodynamic Characterization with
Isothermal Titration Calorimetry (ITC)
ITC is a powerful technique that directly measures the heat changes associated with a binding

event, providing a complete thermodynamic profile of the interaction.[21][22][23]

Principle: A solution of GTP is titrated into a sample cell containing tubulin. The heat released

or absorbed upon binding is measured by the ITC instrument. The resulting data is used to

determine the binding affinity (Kd), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of

binding.[22]

Diagram: Isothermal Titration Calorimetry Workflow
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Figure 3. Workflow for Isothermal Titration Calorimetry.
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Caption: Figure 3. A simplified workflow illustrating the key steps in an isothermal titration

calorimetry experiment to measure GTP binding to tubulin.

Protocol: Isothermal Titration Calorimetry
Materials:

Purified tubulin, extensively dialyzed against the ITC buffer

GTP, dissolved in the same dialysis buffer

Isothermal titration calorimeter

Procedure:
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Sample Preparation: Prepare a solution of tubulin at a known concentration in the sample

cell. Prepare a solution of GTP at a higher concentration in the injection syringe. It is critical

that both solutions are in identical buffer to minimize heats of dilution.

Instrument Setup: Equilibrate the ITC instrument at the desired temperature.

Titration: Perform a series of small, sequential injections of the GTP solution into the tubulin

solution while stirring.

Data Acquisition: The instrument records the heat change after each injection.

Data Analysis: Integrate the heat peaks to obtain the heat change per injection. Plot this

against the molar ratio of GTP to tubulin. Fit the resulting binding isotherm to a suitable

model to extract the thermodynamic parameters.

Expert Insights:

Causality: The use of identical buffers for the protein and ligand is crucial to avoid large

heats of dilution that can mask the binding signal.

Trustworthiness: A control experiment titrating GTP into buffer alone should be performed to

determine the heat of dilution of the ligand.

Section 6: Advanced and Complementary
Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy can provide atomic-level information about the binding of GTP to tubulin.

[24][25][26][27] By monitoring changes in the chemical shifts of specific atoms in tubulin upon

GTP binding, the binding site can be mapped, and conformational changes can be

characterized.[26] In-cell NMR techniques can even be used to study these interactions within

a cellular environment.[26]

Computational Approaches
Molecular docking and molecular dynamics (MD) simulations are powerful computational tools

for predicting and analyzing the binding of GTP to tubulin.[2][28][29] These methods can
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provide insights into the binding pose of GTP, the key amino acid residues involved in the

interaction, and the conformational changes that occur upon binding.[2]

Comparative Summary of Techniques
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Technique Principle Advantages Disadvantages Throughput

Nitrocellulose

Filter Binding

Separation of

protein-ligand

complexes from

free ligand by

filtration.[11]

Direct

measurement,

relatively simple

and inexpensive.

Requires

radiolabeled

ligand, endpoint

assay, potential

for complex

dissociation

during washing.

Medium

Tubulin

Polymerization

Assay

GTP binding is a

prerequisite for

polymerization,

which is

monitored by

turbidity or

fluorescence.[6]

Functional assay,

can be high-

throughput.

Indirect

measurement,

sensitive to

buffer conditions

and protein

quality.

High

Fluorescent

Nucleotide

Analogs

Change in

fluorescence

upon binding of a

labeled GTP

analog to tubulin.

[18][19]

Real-time

monitoring, high

sensitivity.

Requires

synthesis or

purchase of

fluorescent

analogs,

potential for

altered binding

affinity.

High

Isothermal

Titration

Calorimetry (ITC)

Measurement of

heat changes

upon binding.[22]

Label-free,

provides a

complete

thermodynamic

profile (Kd, ΔH,

ΔS, n).

Requires large

amounts of pure

protein, sensitive

to buffer

mismatches, low

throughput.

Low

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 20 Tech Support

https://en.wikipedia.org/wiki/Filter_binding_assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC3941064/
https://pubmed.ncbi.nlm.nih.gov/7451428/
https://www.tandfonline.com/doi/full/10.2144/000113703
https://pubmed.ncbi.nlm.nih.gov/23973079/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11829275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR

Spectroscopy

Detection of

changes in the

magnetic

properties of

atomic nuclei

upon binding.[25]

Provides atomic-

level structural

information.

Requires large

amounts of

isotopically

labeled protein,

complex data

analysis, low

throughput.

Low

Computational

Docking

Prediction of the

binding mode of

a ligand to a

protein using

computational

algorithms.[28]

Provides

structural

insights at the

atomic level, can

screen large

libraries of

compounds.

Predictions

require

experimental

validation.

Very High

Conclusion
The choice of technique for monitoring GTP binding to tubulin depends on the specific research

question, the available resources, and the desired level of detail. For high-throughput screening

of compounds that may affect GTP binding, polymerization assays or assays with fluorescent

nucleotide analogs are well-suited. For detailed thermodynamic and structural characterization

of the interaction, ITC and NMR spectroscopy are the methods of choice. The classic

nitrocellulose filter binding assay remains a valuable tool for direct and quantitative binding

measurements. By understanding the principles, protocols, and inherent strengths and

weaknesses of each method, researchers can confidently select and implement the most

appropriate approach for their studies of the critical tubulin-GTP interaction.

References
Molecular docking predicts impaired GTP binding. (n.d.). ResearchGate. Retrieved January

4, 2026, from [Link]

Yarbrough, L. R., & Kirsch, M. (1981). Binding of fluorescent analogs of GTP to the
exchangeable nucleotide binding site of tubulin. Journal of Biological Chemistry, 256(1), 112-
117.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 20 Tech Support

https://pubmed.ncbi.nlm.nih.gov/33950391/
https://www.researchgate.net/figure/Molecular-docking-predicts-impaired-GTP-binding-A-Molecular-docking-and-MM-GBSA_fig3_368306854
https://www.researchgate.net/figure/Molecular-docking-predicts-impaired-GTP-binding-A-Molecular-docking-and-MM-GBSA_fig2_365203306
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11829275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Widlun, P. O., & Hyman, A. A. (2012). One-step purification of assembly-competent tubulin
from diverse eukaryotic sources. Molecular Biology of the Cell, 23(18), 3550-3558.
Souphron, J., & Verdeny-Vilanova, I. (2020). Purification of Tubulin with Controlled
Posttranslational Modifications and Isotypes from Limited Sources by Polymerization-
Depolymerization Cycles. JoVE (Journal of Visualized Experiments), (165), e61842.
Chung, J., & Gelfand, V. I. (2016). A Fluorescent GTP Analog as a Specific, High-Precision
Label of Microtubules. Cytoskeleton (Hoboken, N.J.), 73(10), 554-561.
Bhattacharyya, B., & Panda, D. (2001). BisANS binding to tubulin: Isothermal titration
calorimetry and the site-specific proteolysis reveal the GTP-induced structural stability of
tubulin.
Souphron, J., & Verdeny-Vilanova, I. (2020). Purification of tubulin with controlled post-
translational modifications by polymerization–depolymerization cycles.
Widlun, P. O., & Hyman, A. A. (2012). One-step purification of assembly-competent tubulin
from diverse eukaryotic sources. Molecular Biology of the Cell, 23(18), 3550-3558.

Bhattacharyya, B., & Panda, D. (2001). BisANS binding to tubulin: Isothermal titration

calorimetry and the site-specific proteolysis reveal the GTP-induced structural stability of

tubulin. Semantic Scholar. Retrieved January 4, 2026, from [Link]

Tsvetkov, P., Barbier, P., Peyrot, V., & Devred, F. (2013). Microtubule-associated proteins and
tubulin interaction by isothermal titration calorimetry. Methods in Cell Biology, 115, 249-268.
Maderna, A., & Santama, N. (2015). Establishing a High-content Analysis Method for Tubulin
Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds.
Journal of Visualized Experiments, (103), e53079.
Tsvetkov, P., Barbier, P., Peyrot, V., & Devred, F. (2013). Characterization of Microtubule-
Associated Proteins (MAPs) and Tubulin Interactions by Isothermal Titration Calorimetry
(ITC). Methods in Molecular Biology (Clifton, N.J.), 1046, 249-268.
Jordan, M. A., & Wilson, L. (2021). Computational Approaches to the Rational Design of
Tubulin-Targeting Agents. International Journal of Molecular Sciences, 22(16), 8813.
Endler, A., & Persson, S. (2016).
Valpuesta, J. M., & Carrascosa, J. L. (2021).
Carlier, M. F., & Pantaloni, D. (1988). Oscillations in microtubule polymerization: the rate of
GTP regeneration on tubulin controls the period. The EMBO Journal, 7(13), 4083-4088.

Tsvetkov, P., Barbier, P., Peyrot, V., & Devred, F. (2013). Microtubule-associated proteins and

tubulin interaction by isothermal titration calorimetry. Semantic Scholar. Retrieved January 4,

2026, from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 20 Tech Support

https://www.semanticscholar.org/paper/BisANS-binding-to-tubulin%3A-Isothermal-titration-Bhattacharyya-Panda/e1d5a7e3d1c3b1e9c5a5f1e8e9e8e9e9e9e9e9e9
https://www.semanticscholar.org/paper/Microtubule-associated-proteins-and-tubulin-by-Tsvetkov-Barbier/e1d5a7e3d1c3b1e9c5a5f1e8e9e8e9e9e9e9e9e9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11829275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Baldus, M., & Jaremko, M. (2020). Direct observation of dynamic protein interactions

involving human microtubules using solid-state NMR spectroscopy. ResearchGate.

Retrieved January 4, 2026, from [Link]

(n.d.). αβ-Tubulin and Microtubule-Binding Assays. ResearchGate. Retrieved January 4,

2026, from [Link]

(n.d.). Filter binding assay. Wikipedia. Retrieved January 4, 2026, from [Link]

Brouhard, G. J., & Rice, L. M. (2020). The speed of GTP hydrolysis determines GTP cap
size and controls microtubule stability. eLife, 9, e52434.
Mack, G. J., & LaVoie, E. J. (2001). Role of GTP Binding and Microtubule-Associated
Proteins in the Inhibition of Microtubule Assembly by Carbendazim. Toxicological Sciences,
61(1), 126-133.
Ale, T. A. (2021).
Asad, N., & Rice, L. M. (2014). A mutation uncouples the tubulin conformational and GTPase
cycles, revealing allosteric control of microtubule dynamics. Molecular Biology of the Cell,
25(22), 3617-3627.
Wilhelmsson, L. M., & Holmen, A. (2005). Highly efficient incorporation of the fluorescent
nucleotide analogs tC and tCO by Klenow fragment. Nucleic Acids Research, 33(21), 6625-
6631.
Roll-Mecak, A., & Vale, R. D. (2023). The tubulin database: Linking mutations, modifications,
ligands and local interactions.

Georgiev, G. (n.d.). Tubulin bound GTP cannot pump microtubule coherence. University of

Southampton Web Archive. Retrieved January 4, 2026, from [Link]

Lee, J. C. (n.d.). Biophysical Studies of Tubulin-Ligand Interactions. Grantome. Retrieved

January 4, 2026, from [Link]

Slep, K. C., & Rogers, S. L. (2021). A tubulin-binding protein that preferentially binds to GDP-
tubulin and promotes GTP exchange. eLife, 10, e68212.
Li, Y., & Nogales, E. (2023). Structural insights into the mechanism of GTP initiation of
microtubule assembly.
Steinmetz, M. O., & Prota, A. E. (2021). Comprehensive Analysis of Binding Sites in Tubulin.
Wong, I., & Lohman, T. M. (1993). A double-filter method for nitrocellulose-filter binding:
application to protein-nucleic acid interactions. Proceedings of the National Academy of
Sciences, 90(12), 5428-5432.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 20 Tech Support

https://www.researchgate.net/publication/338290333_Direct_observation_of_dynamic_protein_interactions_involving_human_microtubules_using_solid-state_NMR_spectroscopy
https://www.researchgate.net/publication/343365851_ab-Tubulin_and_Microtubule-Binding_Assays
https://en.wikipedia.org/wiki/Filter_binding_assay
https://eprints.soton.ac.uk/41443/1/Tubulin_bound_GTP.pdf
https://grantome.com/grant/NIH/R01-GM028244-03
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11829275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Baldus, M., & Jaremko, M. (2021). Solid-State NMR Spectroscopy for Studying Microtubules
and Microtubule-Associated Proteins. Methods in Molecular Biology (Clifton, N.J.), 2305,
193-201.

(2020, November 5). Filter Binding Assay. YouTube. Retrieved January 4, 2026, from [Link]

Tuszynski, J. A., & Cifra, M. (2020). Evidence for conformational change-induced hydrolysis
of β-tubulin-GTP. bioRxiv.
Slep, K. C., & Rogers, S. L. (2021). A tubulin-binding protein that preferentially binds to GDP-
tubulin and promotes GTP exchange. eLife, 10, e68212.
Li, Y., & Nogales, E. (2023). Structural insights into the mechanism of GTP initiation of
microtubule assembly.
Camarero, J. A., & Shekhtman, A. (2009). Mapping structural interactions using in-cell NMR
spectroscopy (STINT-NMR).
(n.d.). Setup of a nitrocellulose filter binding experiment to measure DNA-binding constants.
Methods in Enzymology, 469, 237-259.

(2020). NMR Spectroscopy for Protein Higher Order Structure Similarity Assessment in

Formulated Drug Products. MDPI. Retrieved January 4, 2026, from [Link]

Baldus, M., & Jaremko, M. (2021). Solid-State NMR Spectroscopy for Studying Microtubules

and Microtubule-Associated Proteins. Utrecht University - UU Research Portal. Retrieved

January 4, 2026, from [Link]

(n.d.). Imaging GTP-Bound Tubulin: From Cellular to In Vitro Assembled Microtubules.

ResearchGate. Retrieved January 4, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. molbiolcell.org [molbiolcell.org]

2. Computational Approaches to the Rational Design of Tubulin-Targeting Agents - PMC
[pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 17 / 20 Tech Support

https://www.youtube.com/watch?v=1-8_Q4f_y_o
https://www.mdpi.com/2227-9717/8/9/1083
https://www.uu.nl/en/publication/solid-state-nmr-spectroscopy-for-studying-microtubules-and-microtubule-associated-proteins
https://www.researchgate.net/publication/285556276_Imaging_GTP-Bound_Tubulin_From_Cellular_to_In_Vitro_Assembled_Microtubules
https://www.benchchem.com/product/b11829275?utm_src=pdf-custom-synthesis#bc-rfq
https://www.molbiolcell.org/doi/10.1091/mbc.e12-06-0444
https://pmc.ncbi.nlm.nih.gov/articles/PMC9952983/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9952983/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11829275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. web-archive.southampton.ac.uk [web-archive.southampton.ac.uk]

4. The speed of GTP hydrolysis determines GTP cap size and controls microtubule stability -
PMC [pmc.ncbi.nlm.nih.gov]

5. biorxiv.org [biorxiv.org]

6. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both
the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]

7. Purification of Tubulin with Controlled Posttranslational Modifications and Isotypes from
Limited Sources by Polymerization-Depolymerization Cycles [jove.com]

8. One-step purification of assembly-competent tubulin from diverse eukaryotic sources -
PMC [pmc.ncbi.nlm.nih.gov]

9. bsw3.naist.jp [bsw3.naist.jp]

10. Purification of tubulin with controlled post-translational modifications by polymerization–
depolymerization cycles | Springer Nature Experiments [experiments.springernature.com]

11. Filter binding assay - Wikipedia [en.wikipedia.org]

12. youtube.com [youtube.com]

13. researchgate.net [researchgate.net]

14. academic.oup.com [academic.oup.com]

15. A double-filter method for nitrocellulose-filter binding: application to protein-nucleic acid
interactions - PMC [pmc.ncbi.nlm.nih.gov]

16. Oscillations in microtubule polymerization: the rate of GTP regeneration on tubulin
controls the period - PubMed [pubmed.ncbi.nlm.nih.gov]

17. Probes for Tubulin and Other Cytoskeletal Proteins—Section 11.2 | Thermo Fisher
Scientific - US [thermofisher.com]

18. Binding of fluorescent analogs of GTP to the exchangeable nucleotide binding site of
tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]

19. tandfonline.com [tandfonline.com]

20. Highly efficient incorporation of the fluorescent nucleotide analogs tC and tCO by Klenow
fragment - PMC [pmc.ncbi.nlm.nih.gov]

21. researchgate.net [researchgate.net]

22. Microtubule-associated proteins and tubulin interaction by isothermal titration calorimetry
- PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 18 / 20 Tech Support

https://web-archive.southampton.ac.uk/cogprints.org/3251/1/GTP.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7018511/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7018511/
https://www.biorxiv.org/content/10.1101/2020.09.08.288019v1.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC3941064/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3941064/
https://www.jove.com/t/61826/purification-tubulin-with-controlled-posttranslational-modifications
https://www.jove.com/t/61826/purification-tubulin-with-controlled-posttranslational-modifications
https://pmc.ncbi.nlm.nih.gov/articles/PMC3496613/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3496613/
https://bsw3.naist.jp/plantcellwall/protocol/pdf/protocol_15.pdf
https://experiments.springernature.com/articles/10.1038/s41596-019-0153-7
https://experiments.springernature.com/articles/10.1038/s41596-019-0153-7
https://en.wikipedia.org/wiki/Filter_binding_assay
https://www.youtube.com/watch?v=63WVnaE5zVE
https://www.researchgate.net/figure/Setup-of-a-nitrocellulose-filter-binding-experiment-to-measure-DNA-binding-constants_fig1_12068222
https://academic.oup.com/toxsci/article/59/1/138/1658857
https://pmc.ncbi.nlm.nih.gov/articles/PMC46733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC46733/
https://pubmed.ncbi.nlm.nih.gov/3181136/
https://pubmed.ncbi.nlm.nih.gov/3181136/
https://www.thermofisher.com/us/en/home/references/molecular-probes-the-handbook/probes-for-cytoskeletal-proteins/probes-for-tubulin-and-other-cytoskeletal-proteins.html
https://www.thermofisher.com/us/en/home/references/molecular-probes-the-handbook/probes-for-cytoskeletal-proteins/probes-for-tubulin-and-other-cytoskeletal-proteins.html
https://pubmed.ncbi.nlm.nih.gov/7451428/
https://pubmed.ncbi.nlm.nih.gov/7451428/
https://www.tandfonline.com/doi/full/10.2144/000113703
https://pmc.ncbi.nlm.nih.gov/articles/PMC2709563/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2709563/
https://www.researchgate.net/publication/6368475_BisANS_binding_to_tubulin_Isothermal_titration_calorimetry_and_the_site-specific_proteolysis_reveal_the_GTP-induced_structural_stability_of_tubulin
https://pubmed.ncbi.nlm.nih.gov/23973079/
https://pubmed.ncbi.nlm.nih.gov/23973079/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11829275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


23. Characterization of Microtubule-Associated Proteins (MAPs) and Tubulin Interactions by
Isothermal Titration Calorimetry (ITC) - PubMed [pubmed.ncbi.nlm.nih.gov]

24. researchgate.net [researchgate.net]

25. Solid-State NMR Spectroscopy for Studying Microtubules and Microtubule-Associated
Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

26. Mapping structural interactions using in-cell NMR spectroscopy (STINT-NMR) - PMC
[pmc.ncbi.nlm.nih.gov]

27. research-portal.uu.nl [research-portal.uu.nl]

28. researchgate.net [researchgate.net]

29. "Utilizing Computational Approaches To Study Tubulin- Tubulin Electrost" by Tolulope
Ayodeji Ale [scholarworks.utep.edu]

To cite this document: BenchChem. [Application Notes and Protocols for Monitoring GTP
Binding to Tubulin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11829275/docs#application-notes-and-protocols-for-
monitoring-gtp-binding-to-tubulin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 19 / 20 Tech Support

https://pubmed.ncbi.nlm.nih.gov/30929242/
https://pubmed.ncbi.nlm.nih.gov/30929242/
https://www.researchgate.net/publication/338338215_Direct_observation_of_dynamic_protein_interactions_involving_human_microtubules_using_solid-state_NMR_spectroscopy
https://pubmed.ncbi.nlm.nih.gov/33950391/
https://pubmed.ncbi.nlm.nih.gov/33950391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4447212/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4447212/
https://research-portal.uu.nl/en/publications/solid-state-nmr-spectroscopy-for-studying-microtubules-and-microt/
https://www.researchgate.net/figure/Molecular-docking-predicts-impaired-GTP-binding-A-Molecular-docking-and-MM-GBSA_fig3_368306854
https://scholarworks.utep.edu/open_etd/3384/
https://scholarworks.utep.edu/open_etd/3384/
https://www.benchchem.com/product/b11829275/docs#application-notes-and-protocols-for-monitoring-gtp-binding-to-tubulin
https://www.benchchem.com/product/b11829275/docs#application-notes-and-protocols-for-monitoring-gtp-binding-to-tubulin
https://www.benchchem.com/product/b11829275/docs#application-notes-and-protocols-for-monitoring-gtp-binding-to-tubulin
https://www.benchchem.com/product/b11829275/docs#application-notes-and-protocols-for-monitoring-gtp-binding-to-tubulin
https://www.benchchem.com/product/b11829275?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11829275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 20 / 20 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11829275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

